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Compound of Interest

Compound Name: Cyanine 5.5 azide

Cat. No.: B12403607

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed guide for the use of Cyanine 5.5 (Cy5.5) azide in

click chemistry for the fluorescent labeling of biomolecules. Cy5.5 is a near-infrared (NIR)

fluorescent dye that is well-suited for a variety of applications, including in vivo imaging, due to

its deep tissue penetration and minimal background autofluorescence.[1][2] Click chemistry

offers a highly efficient and bioorthogonal method for covalently attaching Cy5.5 azide to

alkyne-modified biomolecules.[3][4]

Two primary methods of click chemistry are covered in these notes: the Copper(I)-Catalyzed

Azide-Alkyne Cycloaddition (CuAAC) and the Strain-Promoted Azide-Alkyne Cycloaddition

(SPAAC).
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Property Value

Excitation Maximum (λex) ~684 nm

Emission Maximum (λem) ~710 nm

Molecular Weight ~985.13 g/mol

Purity >95% (HPLC)

Solubility Water, DMSO, DMF

pH Sensitivity Fluorescence is stable between pH 4 and 10

Note: Exact spectral properties may vary slightly depending on the solvent and conjugation

partner.[5]

Experimental Protocols
Protocol 1: Copper(I)-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)
This protocol describes the labeling of an alkyne-modified biomolecule with Cy5.5 azide using

a copper catalyst.

Materials and Reagents:

Alkyne-modified biomolecule (e.g., protein, peptide, oligonucleotide)

Cyanine 5.5 Azide

Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

Copper(II) sulfate (CuSO₄)

Sodium Ascorbate

Tris(benzyltriazolylmethyl)amine (TBTA) or Tris(3-hydroxypropyltriazolylmethyl)amine

(THPTA)
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Reaction Buffer (e.g., phosphate-buffered saline (PBS), triethylammonium acetate)

Deionized water

Nitrogen or Argon gas

Purification supplies (e.g., size exclusion chromatography columns, dialysis tubing with

appropriate molecular weight cut-off, HPLC system)

Stock Solutions Preparation:

Cyanine 5.5 Azide (10 mM): Dissolve the required mass of Cy5.5 azide in anhydrous DMSO

or DMF. Store at -20°C, protected from light.

Alkyne-modified Biomolecule: Prepare a concentrated stock solution in a buffer appropriate

for your biomolecule's stability.

Copper(II) Sulfate (20 mM): Dissolve CuSO₄ in deionized water.

Sodium Ascorbate (100 mM): Prepare fresh by dissolving sodium ascorbate in deionized

water. This solution is prone to oxidation and should be made immediately before use.

TBTA or THPTA (50 mM): Dissolve the ligand in DMSO or a water/DMSO mixture.

Reaction Procedure:

In a microcentrifuge tube, add the alkyne-modified biomolecule to the reaction buffer to

achieve the desired final concentration.

Add the Cy5.5 azide stock solution. The molar ratio of dye to biomolecule may need to be

optimized, but a starting point of 1.5 to 5 equivalents of dye is common.

If using TBTA, which is poorly water-soluble, add it to the reaction mixture at this stage.

Prepare a premixed catalyst solution by combining the CuSO₄ stock and the THPTA stock (if

used) before adding it to the reaction tube.
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Add the freshly prepared sodium ascorbate solution to the reaction mixture to reduce Cu(II)

to the active Cu(I) state. The final concentration of sodium ascorbate should be in excess

(e.g., 5 mM).

If the reaction is oxygen-sensitive, degas the solution by bubbling with nitrogen or argon for a

few minutes.

Incubate the reaction at room temperature for 1-4 hours, or overnight if necessary. Protect

the reaction from light.

The reaction progress can be monitored by techniques such as HPLC or gel electrophoresis.

Purification of the Conjugate:

Proteins/Peptides: The labeled biomolecule can be purified from excess dye and catalyst

using size exclusion chromatography or dialysis against a buffer containing a chelating agent

like EDTA to remove copper ions.

Oligonucleotides/DNA: Precipitation with ethanol or acetone can be an effective method for

purification.

Protocol 2: Strain-Promoted Azide-Alkyne Cycloaddition
(SPAAC)
This copper-free click chemistry method is ideal for applications where copper cytotoxicity is a

concern, such as in live-cell imaging. It utilizes a strained cyclooctyne, such as

dibenzocyclooctyne (DBCO), to react with the azide.

Materials and Reagents:

DBCO-modified biomolecule

Cyanine 5.5 Azide

Reaction Buffer (e.g., PBS)

DMSO or DMF
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Purification supplies

Stock Solutions Preparation:

Cyanine 5.5 Azide (10 mM): Prepare as described in the CuAAC protocol.

DBCO-modified Biomolecule: Prepare a concentrated stock solution in an appropriate buffer.

Reaction Procedure:

In a microcentrifuge tube, combine the DBCO-modified biomolecule with the reaction buffer.

Add the Cy5.5 azide stock solution. A 1.5 to 3-fold molar excess of the azide is typically

sufficient.

Incubate the reaction at room temperature or 37°C. Reaction times can vary from 1 to 12

hours depending on the reactivity of the specific DBCO reagent.

Monitor the reaction progress as needed.

Purification of the Conjugate:

Purification methods are similar to those for CuAAC, but without the need to remove a

copper catalyst. Size exclusion chromatography, dialysis, or HPLC are commonly used.

Quantitative Data Summary
The efficiency of click chemistry reactions is generally high. The following table summarizes

typical reaction parameters.
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Parameter CuAAC SPAAC

Reaction Rate
Very fast (minutes to a few

hours)
Fast (typically 1-12 hours)

Typical Yield > 90% > 90%

Biocompatibility
Copper catalyst can be

cytotoxic
Excellent, copper-free

Required Reagents

Azide, Alkyne, Copper(I)

source, Reducing agent,

Ligand

Azide, Strained Alkyne (e.g.,

DBCO)

Note: Reaction rates and yields are dependent on the specific reactants, their concentrations,

and the reaction conditions.

Diagrams
Experimental Workflow for Cy5.5 Azide Click Chemistry
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Workflow for Biomolecule Labeling with Cy5.5 Azide

Biomolecule & Dye Preparation

Click Reaction

Purification & Analysis

Prepare Alkyne or DBCO-modified
Biomolecule Solution

CuAAC Reaction SPAAC Reaction

Prepare Cy5.5 Azide
Stock Solution (e.g., 10 mM in DMSO)

Incubate 1-4h at RT
(Protect from light)

 Add Catalyst:
CuSO4, Ascorbate, Ligand

Incubate 1-12h at RT or 37°C
(Protect from light)

Purify Conjugate
(SEC, Dialysis, HPLC)

Analyze Labeled Biomolecule
(Spectroscopy, Electrophoresis)

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for labeling biomolecules with Cy5.5 azide via

CuAAC or SPAAC.
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Components of Cy5.5 Azide Click Chemistry

Reactants

Reaction Methods

Catalyst System (for CuAAC)
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Forms Triazole LinkageForms Triazole Linkage
(Copper-Free)

Cu(I) Source
(e.g., CuSO4 + Ascorbate)

Ligand
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Cyanine 5.5 Azide
Click Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
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cyanine-5-5-azide-click-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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